Cas no 88191-14-4 (17-(5,6-Dimethylhept-3-en-2-yl)-3,5,9-trihydroxy-10,13-dimethyl-1,2,3,4,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-6-one)

• Product Name: 17-(5,6-Dimethylhept-3-en-2-yl)-3,5,9-trihydroxy-10,13-dimethyl-1,2,3,4,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-6-one
• CAS No: 88191-14-4
• MF: C₂₈H₄₄O₄
• MW: 444.646569252014
• CID: 836901
• PubChem ID: 21772319
• Update Time: 2024-10-26

17-(5,6-Dimethylhept-3-en-2-yl)-3,5,9-trihydroxy-10,13-dimethyl-1,2,3,4,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-6-one Chemical and Physical Properties

Names and Identifiers

• 3,5,9-Trihydroxyergosta-7,22-dien-6-one
• 3beta,5alpha,9alpha-Trihydroxy-(22E,24R)-ergosta-7,22-dien-6-one
• 3β,5α,9α-Trihydroxyergosta-7,22-dien-6-one
• 17-(5,6-Dimethylhept-3-en-2-yl)-3,5,9-trihydroxy-10,13-dimethyl-1,2,3,4,11,12,14,15,16,17-decahydroc
• (3β,5α,22E)-3,5,9-Trihydroxyergosta-7,22-dien-6-one (ACI)
• (22E)-3β,5α,9α-Trihydroxyergosta-7,22-dien-6-one
• (22E,24R)-3β,5α,9α-Trihydroxyergosta-7,22-dien-6-one
• 3β,5α,9α-Trihydroxy-(22E,24R)-ergosta-7,22-dien-6-one
• 3β,5α,9α-Trihydroxy-(22E,24R)ergosta-7,22-dien-6-one
• (3S,5R,9R,10R,13R,14R,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-3,5,9-trihydroxy-10,13-dimethyl-1,2,3,4,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-6-one
• HY-N1786
• SCHEMBL6378394
• A,5
• CS-0017639
• FS-9128
• Q27138676
• 88191-14-4
• 3
• A,9
• CHEMBL2012312
• AKOS040762527
• 3??,5??,9??-Trihydroxyergosta-7,22-dien-6-one
• A-Trihydroxyergosta-7,22-dien-6-one
• CHEBI:70335
• (3beta,5alpha,22E)-3,5,9-trihydroxyergosta-7,22-dien-6-one
• (22E,24R)-3beta,5alpha,9alpha-trihydroxyergosta-7,22-dien-6-one
• [ "" ]
• 17-(5,6-Dimethylhept-3-en-2-yl)-3,5,9-trihydroxy-10,13-dimethyl-1,2,3,4,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-6-one

• Inchi： 1S/C28H44O4/c1-17(2)18(3)7-8-19(4)21-9-10-22-23-15-24(30)28(32)16-20(29)11-12-26(28,6)27(23,31)14-13-25(21,22)5/h7-8,15,17-22,29,31-32H,9-14,16H2,1-6H3/b8-7+/t18-,19+,20-,21+,22-,25+,26+,27+,28-/m0/s1
• InChI Key： GUERPVMWCQXYEU-IHEPTZRRSA-N
• SMILES： O[C@@]12[C@]3(CC[C@@H](C[C@]3(O)C(=O)C=C1[C@@H]1CC[C@H]([C@H](C)/C=C/[C@H](C)C(C)C)[C@]1(CC2)C)O)C

Computed Properties

• Exact Mass: 444.32400
• Monoisotopic Mass: 444.32395988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 4.5

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 581.3±50.0 °C at 760 mmHg
• Flash Point: 319.4±26.6 °C
• PSA: 77.76000
• LogP: 4.81950
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

17-(5,6-Dimethylhept-3-en-2-yl)-3,5,9-trihydroxy-10,13-dimethyl-1,2,3,4,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-6-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives